- Acetic acid conversion reactions on basic and acidic catalysts under biomass fast pyrolysis conditions, Molecular Catalysis, 2019, 465, 33-42
Cas no 108-39-4 (m-Cresol)
M-cresol, also known as m-cresol,Colorless or light yellowCombustible liquid.Phenol smell.Mainly used as pesticide intermediates,Production of insecticide fenitrothion\Fenthion\Metoclopramide and pyrethroid alcohol partial m-phenoxybenzaldehyde, etc.
m-Cresol structure
m-Cresol
m-Cresol Properties
Names and Identifiers
-
- m-Cresol
- 3-Hydroxytoluene
- 3-Methylphenol
- Meta-Cresol
- m-methylphenol
- Hydroxy-3-methylbenzene
- 3-Cresol
- 3-methyl-Phenol
- 1-hydroxy-3-methylbenzene
- 3-Methylphenol solution
- m-Cresolneat
- 1-Hydroxy-3-methylbenzene,3-Hydroxytoluene,3-Methylphenol
- 3-MeC6 H4OH
- m-kresol
- m-Me-C6H4-OH
- m-methyl-PhOH
- m-oxytoluene
- m-toluol
- Phenol,3-methyl
- m-Cesol
- m-Cresole
- FEMA 3530
- M-CresolGr
- M-CRESOL 70
- M-CRESOL F & D VERSION
- M-CRESOL APPROX 95%
- m-Cresol solution
- METACRESOL [HSDB]
- m-Methylphenylol
- HSDB 1815
- NSC-8768
- DTXSID10194060
- Metacresol (3-Methylphenol)
- Tox21_201941
- METACRESOL (EP IMPURITY)
- WLN: QR C1
- SCHEMBL10736
- AMYLMETACRESOL IMPURITY B [EP IMPURITY]
- Cresol,m-
- NCGC00159366-03
- Cresol, m-isomer
- CAS-108-39-4
- NCGC00256824-01
- 3-methyl-phenol
- CCRIS 645
- MFCD00002302
- FEMA No. 3530
- mCresole
- NCGC00259490-01
- NCGC00159366-04
- AC-14350
- 108-39-4
- Tox21_302645
- CRS
- 3Hydroxytoluene
- CRESOL, META
- NCGC00159366-05
- m-Cresol, analytical standard
- M-CRESOL [INCI]
- bmse000350
- 1-Methyl-3-hydroxybenzene
- EINECS 203-577-9
- 3-Methylphenol, analytical standard
- Q312240
- F0001-0167
- 3cresol
- D04951
- J-521679
- DTXCID804200
- mMethylphenol
- 1Hydroxy3methylbenzene
- A801870
- M-CRESOL [WHO-DD]
- METACRESOL [USP IMPURITY]
- m-Kresol [German]
- CHEBI:17231
- Metacresol
- Rover's Dog Shampoo
- Celcure Dry Mix (chemicals for wood preserving)
- Metacresol (USP:BAN)
- NSC 8768
- Phenol, 3-methyl-
- meta-cresol
- METACRESOL (USP MONOGRAPH)
- m-Cresol, >=98%, FG
- DB01776
- AKOS000119006
- Mixture of meta and para-cresol (59%:41%
- mKresol
- m-Cresol [UN2076] [Poison, Corrosive]
- 3-methyl-1-hydroxybenzene
- M-KRESOL (GERMAN)
- Phenol, 3methyl
- m-cresylic
- CCG-230271
- m-Cresol (ACGIH:OSHA)
- m-Hydroxytoluene
- Metacresol [USP:BAN]
- NSC8768
- m-Cresol, for synthesis, 99%
- DTXSID6024200
- AMYLMETACRESOL IMPURITY B (EP IMPURITY)
- SCHEMBL7410931
- METACRESOL [EP MONOGRAPH]
- USEPA/OPP Pesticide Code: 022102
- GGO4Y809LO
- TOLUENE,3-HYDROXY (META-CRESOL)
- 3-methylphenol
- AI3-00136
- mCresylic
- Metacresol (USP)
- J-002137
- m-Cresol, 99%
- mHydroxytoluene
- 3-cresol
- 1Methyl3hydroxybenzene
- CHEMBL298312
- METACRESOL [USP MONOGRAPH]
- 3Methyl1hydroxybenzene
- m-cresol
- METACRESOL (USP IMPURITY)
- DTXSID00165845
- mCresylic acid
- STL185666
- m-Cresol, SAJ first grade, >=97.0%
- EN300-19428
- Caswell No. 261A
- 3methylphenol
- mMethylphenylol
- BRD-K22518984-001-01-8
- mOxytoluene
- EPA Pesticide Chemical Code 022102
- MPCRE)
- BDBM50008548
- Cresol, m-
- Franklin Cresolis
- Hydroxy3methylbenzene
- m-cresylic acid
- Z104473820
- TOLUENE,3-HYDROXY (META-CRESOL)
- Cresol, misomer
- 2-TERT-BUTYL-5-METHYL PHENO
- Flavor and Extract Manufacturers' Association Number 3530
- EC 203-577-9
- Cresol, m
- NCGC00159366-06
- CRESOL (META)
- METACRESOL [II]
- Metacresol; 3-Methylphenol; Amylmetacresol Impurity B
- hydroxy-3-methylbenzene
- METACRESOL [EP IMPURITY]
- 3-methyl phenol
- 3-hydroxytoluene
- 3-Methylphenol 100 microg/mL in Methanol
- METACRESOL [USP-RS]
- meta cresol
- UNII-GGO4Y809LO
- Metacresol, United States Pharmacopeia (USP) Reference Standard
- METACRESOL (EP MONOGRAPH)
- BS-23591
- meta-cresylic acid
- Phenol, 3-methyl-(9CI)
- NCGC00159366-02
- METACRESOL (USP-RS)
- mToluol
- METACRESOL (II)
- C01467
- metaCresylic acid
- m-Cresol, reagent grade, 97%
- NS00010658
- m-Oxytoluene
- M-CRESOL
- META-CRESOL
- 1-Hydroxy-3-methylbenzene
- m-Kresol
- m-Toluol
- +Expand
-
- MFCD00002302
- RLSSMJSEOOYNOY-UHFFFAOYSA-N
- 1S/C7H8O/c1-6-3-2-4-7(8)5-6/h2-5,8H,1H3
- CC1=CC(=CC=C1)O
- 506719
Computed Properties
- 108.05800
- 1
- 1
- 0
- 108.058
- 8
- 70.8
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 9
- 0
- 20.2A^2
Experimental Properties
- 1.70060
- 20.23000
- 2579
- n20/D 1.541(lit.)
n20/D 1.542 - 20 g/L (20 ºC)
- 203 °C(lit.)
- 8-10 °C (lit.)
- <1 mmHg ( 20 °C)
- Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
- 3530
- 23.5g/l
- 5000 μg/mL in methanol
- Colorless to yellowish transparent liquid with aromatic smell. [1]
- 5 (20g/l, H2O, 20℃)
- Stable. Combustible. Incompatible with strong oxidizing agents, strong bases, strong acids, aluminium, aluminium alloys. Air and light sensitive. Hygroscopic.
- Slightly soluble in water, miscible in ethanol, ether, sodium hydroxide aqueous solution, acetone, chloroform, etc. [15]
- Sensitive to light
- 10.01(at 25℃)
- 273(lit.)
- 1.034 g/mL at 25 °C(lit.)
m-Cresol Security Information
-
GHS06
GHS08 
- GO6125000
- 2
- 6.1
- S36/37/39-S45-S36/37
- II
- II
- R24/25; R34
- 6.1
-
T
- UN 2076 6.1/PG 2
- H301,H311,H331,H370
- P260,P280,P301+P310,P311
- dangerous
- 2-8°C
- II
- 24/25-34
- Danger
- Yes
- LD50 orally in rats: 2.02 g/kg (Deichmann, Witherup)
- 1.06-1.35%, 150°F
- 6.1
- 8
m-Cresol Customs Data
- 2907121100
-
China Customs Code:
2907121100Overview:
HS: 2907121100. M-cresol. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. Minimum tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2907121100. m-cresol. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tarrif:5.5%. general tariff:30.0%
m-Cresol Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 500 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ; 1 h, 350 °C; 4 h, 350 °C
Reference
- Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations, Biomass and Bioenergy, 2020, 134,
Synthetic Circuit 3
Reaction Conditions
1.1 Catalysts: Choline chloride , Imidazole ; 150 °C
Reference
Insights into alkaline choline chloride-based deep eutectic solvents pretreatment for Populus deltoides: Lignin structural features and modification mechanism
,
International Journal of Biological Macromolecules,
2021,
193,
319-327
m-Cresol Raw materials
m-Cresol Preparation Products
- Benzaldehyde (100-52-7)
- Anisole (100-66-3)
- Meta-Methylanisole (100-84-5)
- 1-Methyl-2-propylbenzene (1074-17-5)
- Phenol,4-ethyl-3-methyl- (1123-94-0)
- 1,2,3,4-Tetrahydronaphthalene (119-64-2)
- Phenol, 3,5-diethyl- (1197-34-8)
- Vanillin (121-33-5)
- 4-Ethylphenol (123-07-9)
- Methylnaphthalene (1321-94-4)
- Syringaldehyde (134-96-3)
- 5-Indanol (1470-94-6)
- 4-Methoxy-1-ethylbenzene (1515-95-3)
- 7-Methylbenzofuran (17059-52-8)
- 6-methylindan-4-ol (20294-32-0)
- 2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) (2039-89-6)
- Tert-Pentylbenzene (2049-95-8)
- (but-2-en-2-yl)benzene (2082-61-3)
- 2-Methyl-1H-indene (2177-47-1)
- 1,3-dimethyl-1H-indene (2177-48-2)
- 2,3-Dihydroxybenzaldehyde (24677-78-9)
- Phenol, 3-ethoxy-5-methyl- (24741-99-9)
- Azulene (275-51-4)
- 4-Ethylguaiacol (2785-89-9)
- 4-Ethylresorcinol (2896-60-8)
- 2,3-Dimethylanisole (2944-49-2)
- 2-butylphenol (3180-09-4)
- 1-Ethyl-4-vinylbenzene (>80%) (3454-07-7)
- 2-methyl-6-propylphenol (3520-52-3)
- 1-(3,4-dimethylphenyl)ethan-1-one (3637-01-2)
- Benzene, 4-(2-butenyl)-1,2-dimethyl- (39831-51-1)
- 4-Hydroxy-2-methylbenzaldehyde (41438-18-0)
- 2-Methylbenzofuran (4265-25-2)
- 4-Methylcatechol (452-86-8)
- 3-Methylcatechol (488-17-5)
- Benzene,1-ethyl-3-(1-methylethyl)- (4920-99-4)
- Indane (496-11-7)
- Coumaran (496-16-2)
- 2,4,5-trimethylphenol (496-78-6)
- 1,2,3,5-Tetramethylbenzene (527-53-7)
- 4,5-Dimethylbenzene-1,3-diol (527-55-9)
- 2,4,6-Trimethylphenol (527-60-6)
- Benzene,(2-methyl-1-buten-1-yl)- (56253-64-6)
- 1,5-Dimethylnaphthalene (571-61-9)
- 3-Hydroxy-4-methylbenzaldehyde (57295-30-4)
- 1,7-Dimethylnaphthalene (575-37-1)
- 1,6-Dimethylnaphthalene (575-43-9)
- Phenol,2-methoxy-6-(2-propen-1-yl)- (579-60-2)
- 2,3-Dimethylnaphthalene (581-40-8)
- 2,6-Dimethylnaphthalene (581-42-0)
- 2-Ethyl Toluene (611-14-3)
- 2-Methylstyrene (611-15-4)
- 3-Ethyltoluene (620-14-4)
- 3-Ethylphenol (620-17-7)
- 4-Ethyltoluene (622-96-8)
- 2-Propylphenol (644-35-9)
- 4-Propylphenol (645-56-7)
- 1-Phenyl-1-propyne (673-32-5)
- 2,3,5-Trimethyphenol (697-82-5)
- 3-Ethyl-5-methylphenol (698-71-5)
- 2-Methyl-1-phenyl-1-propene (>85%) (768-49-0)
- 4'-Hydroxy-3'-methylacetophenone (876-02-8)
- 2-Sec-Butylphenol (89-72-5)
- 2-Ethylphenol (90-00-6)
- 2-Hydroxybenzaldehyde (90-02-8)
- 1-Ethyl-3,5-dimethylbenzene (934-74-7)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
- 2-Methoxy-4-methylphenol (93-51-6)
- Indene (95-13-6)
- Methyl Paraben (99-76-3)
m-Cresol Related Literature
-
Patryk Zaleski-Ejgierd Phys. Chem. Chem. Phys., 2016,18, 2309-2313
-
2. Front cover
-
Pavel Banáš,Kamila Réblová,Michal Otyepka,Nils G. Walter Phys. Chem. Chem. Phys., 2015,17, 5887-5900
-
4. Alkene hydroboration with pinacolborane catalysed by lithium diisobutyl-tert-butoxyaluminum hydride†Ashok Kumar Jaladi,Won Kyu Shin,Duk Keun An RSC Adv., 2019,9, 26483-26486
-
Aziz Asghar,Adrian Charlton,Steven Coombes,Gordon J. Dear,Richard. J. Lewis,Andrew D. Roberts Catal. Sci. Technol., 2014,4, 3544-3554
-
Wee-Jun Ong,Jia-Jun Yeong,Lling-Lling Tan,Boon Tong Goh,Siek-Ting Yong,Siang-Piao Chai RSC Adv., 2014,4, 59676-59685
-
Achilleas Tsortos Analyst, 2014,139, 3918-3925
-
Sung Hoon Hwang,Sreeprasad Sreenivasan,Joseph Miller,Benhang Shi,Shuo Zhao,Irene Rusakova,Aali R. Alizadeh J. Mater. Chem. A, 2017,5, 3798-3811
Related Categories
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